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Compound of Interest

Compound Name:
1-(Pyridin-2-yl)cyclopropan-1-

olhydrochloride

Cat. No.: B13580774

Get Quote

Synthesis & Sample Context
To ensure accurate spectroscopic interpretation, the origin of the sample must be verified.[1]

This compound is typically synthesized via the Kulinkovich hydroxycyclopropanation, a

titanium-catalyzed reaction of ethyl magnesium bromide with ethyl 2-picolinate.[1]

Reagents: Ethyl 2-picolinate, EtMgBr (3-4 equiv), Ti(OiPr)4 (catalytic, 5-10 mol%).[1]

Key Impurities: 2-Acetylpyridine (from incomplete reaction or ring opening), unreacted ester,

or ring-opened ketones (1-(pyridin-2-yl)propan-1-one).[1]

Physical State: Typically a viscous yellowish oil or low-melting solid.[1]

Nuclear Magnetic Resonance (NMR) Analysis[1][2]
[3][4]
^1H NMR Spectroscopy (Proton)
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The ^1H NMR spectrum in CDCl3 is characterized by two distinct regions: the deshielded

aromatic pyridine protons and the highly shielded cyclopropane methylene protons.[1]
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Region Protons Multiplicity

Chemical Shift
(

, ppm)

Assignment &
Logic

Aromatic 1H d (doublet) 8.45 – 8.60

H-6' (Pyridine).

[1] Deshielded by

the adjacent ring

nitrogen.[1]

Aromatic 1H
td (triplet of

doublets)
7.60 – 7.75

H-4' (Pyridine).

[1] Para to the

cyclopropyl

group.[1][2]

Aromatic 1H d (doublet) 7.40 – 7.55

H-3' (Pyridine).

[1] Ortho to the

cyclopropyl

group.[1]

Aromatic 1H ddd (broad t) 7.10 – 7.25

H-5' (Pyridine).

[1] Meta to the

nitrogen, most

shielded

aromatic.[1]

Labile 1H br s 3.50 – 5.50

-OH.[1] Chemical

shift is

concentration/sol

vent dependent.

[1]

Aliphatic 2H m (AA'BB') 1.50 – 1.65

Cyclopropyl -

CH2-.[1] Cis to

the pyridine ring

(deshielded by

anisotropy).[1]

Aliphatic 2H m (AA'BB') 1.15 – 1.30 Cyclopropyl -

CH2-.[1] Trans to
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the pyridine ring.

[1]

Expert Insight:

Cyclopropane Anisotropy: The cyclopropane protons appear as two multiplets (AA'BB'

system) due to the lack of free rotation of the rigid ring, making the "upper" and "lower" face

protons chemically equivalent but magnetically non-equivalent if the pyridine ring adopts a

preferred conformation (often perpendicular to the cyclopropane plane to minimize steric

clash).[1]

Pyridine Shift: The H-6 proton is the diagnostic handle for the pyridine ring integrity.[1] If this

signal shifts upfield significantly, suspect reduction of the pyridine ring.[1]

^13C NMR Spectroscopy (Carbon-13)
The ^13C spectrum confirms the quaternary center and the unique high-field cyclopropane

carbons.[1]

Carbon Type
Chemical Shift (

, ppm)
Assignment

Aromatic (C=N) 160.0 – 162.0
C-2' (Ipso).[1] Quaternary,

attached to cyclopropane.[1][2]

Aromatic (CH) 147.0 – 149.0 C-6'.[1] Alpha to Nitrogen.[1][3]

Aromatic (CH) 136.0 – 137.0 C-4'.[1]

Aromatic (CH) 121.0 – 123.0 C-5'.[1]

Aromatic (CH) 119.0 – 120.0 C-3'.[1]

Quaternary (C-OH) 58.0 – 65.0
C-1.[1] The quaternary

cyclopropanol carbon.[1]

Aliphatic (CH2) 15.0 – 19.0

C-2, C-3.[1] Cyclopropane

methylenes.[1] Characteristic

high field.
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Infrared Spectroscopy (IR)
IR analysis is useful for confirming the presence of the hydroxyl group and the integrity of the

heteroaromatic system.[1]

O-H Stretch:3200 – 3450 cm^-1^ (Broad).[1] Indicates the tertiary alcohol.[1]

C-H Stretch (Aromatic):3050 – 3100 cm^-1^.[1] Weak.

C-H Stretch (Cyclopropyl):3000 – 3020 cm^-1^.[1] Characteristic "strained" C-H vibration,

often appearing as a shoulder or distinct peak just above 3000 cm^-1^.[1]

Pyridine Ring Breathing:1590, 1570, 1470, 1435 cm^-1^.[1] The pair at ~1590/1570 is

diagnostic for the pyridine ring.[1]

C-O Stretch:1050 – 1150 cm^-1^.[1] Strong band for tertiary alcohol.[1]

Mass Spectrometry (MS)[1]
Molecular Formula: C8H9NO[1]

Molecular Weight: 135.16 g/mol [1]

Ionization Mode: EI (70 eV) or ESI (+)

Fragmentation Pattern (EI):

Molecular Ion (M^+^):m/z 135. Usually distinct for stable cyclopropanols.[1]

Loss of Ethylene (M - 28):m/z 107. A characteristic rearrangement of cyclopropanols

(McLafferty-like or ring opening) to form the pyridyl ketone radical cation [Py-CO-CH3]^+^ or

Py-C(OH)=CH2.[1]

Loss of Hydrogen (M - 1):m/z 134. Formation of the oxonium ion.[1]

Pyridyl Cation:m/z 78 (Pyridine ring) or m/z 79.[1]

Structural & Fragmentation Diagrams
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Structure and Numbering
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Caption: Connectivity of 1-(Pyridin-2-yl)cyclopropan-1-ol showing the quaternary center linking

the heterocycle and the strained ring.[1]

Proposed MS Fragmentation Pathway
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Caption: Primary fragmentation pathway in Electron Impact (EI) mass spectrometry involving

the characteristic loss of ethylene from the cyclopropane ring.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b13580774?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13580774?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

